3-{[4-(2,5-dimethylphenyl)piperazin-1-yl]sulfonyl}-N-methylthiophene-2-carboxamide

Specification

• Molecular Formula: C18H23N3O3S2
• Molecular Weight: 393.5 g/mol
• IUPAC Name: 3-[4-(2,5-dimethylphenyl)piperazin-1-yl]sulfonyl-N-methylthiophene-2-carboxamide
• Standard InChI: InChI=1S/C18H23N3O3S2/c1-13-4-5-14(2)15(12-13)20-7-9-21(10-8-20)26(23,24)16-6-11-25-17(16)18(22)19-3/h4-6,11-12H,7-10H2,1-3H3,(H,19,22)
• Standard InChI Key: IJAMMWBXMFSUQP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N2CCN(CC2)S(=O)(=O)C3=C(SC=C3)C(=O)NC

Introduction

Chemical Formula and Molecular Weight

• Molecular Formula: C$_{19}$H$_{22}$N$_{3}$O$_{3}$S$_{2}$

• Molecular Weight: Approximately 394 g/mol (estimated based on similar compounds)

Synthesis and Preparation

The synthesis of such compounds typically involves multiple steps, including the formation of the piperazine ring, the introduction of the sulfonyl group, and the attachment of the thiophene moiety. Common methods involve the use of sulfonyl chlorides and carboxylic acid derivatives in the presence of appropriate catalysts.

Potential Applications

While specific applications for 3-{[4-(2,5-dimethylphenyl)piperazin-1-yl]sulfonyl}-N-methylthiophene-2-carboxamide are not well-documented, compounds with similar structures have been explored for their potential in pharmaceuticals, particularly in areas such as:

• Antimicrobial Agents: Piperazine derivatives have shown promise in inhibiting microbial growth.

• Anti-inflammatory Agents: Sulfonyl-containing compounds can exhibit anti-inflammatory properties.

Example Data Table for Related Compounds

Compound	Molecular Weight (g/mol)	Antimicrobial Activity
3-[[4-(2,3-dimethylphenyl)-1-piperazinyl]-oxomethyl]-N,N-dimethylbenzenesulfonamide	401.5	Moderate
3-{[4-(2,3-dimethylphenyl)piperazin-1-yl]sulfonyl}-1-ethyl-N-[4-(methylsulfanyl)benzyl]-1H-pyrazole-4-carboxamide	527.7	Not documented